2,4,4'-Trichlorodiphenyl ether

• IUPAC Name: 2,4-dichloro-1-(4-chlorophenoxy)benzene
• InChI: InChI=1S/C12H7Cl3O/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7H
• InChI Key: PIORTDHJOLELKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C12H7Cl3O
• DSSTOX Substance ID: DTXSID00872042
• Molecular Weight: 273.5 g/mol
• CAS RN: 57321-63-8, 59039-21-3

Description

2,4,4’-Trichlorodiphenyl ether is a synthetic organic compound with the molecular formula C12H7Cl3O. It is a type of chlorinated diphenyl ether.

Molecular Structure Analysis

The molecular structure of 2,4,4’-Trichlorodiphenyl ether consists of two phenyl rings connected by an ether linkage, with three chlorine atoms substituted at the 2, 4, and 4’ positions. The molecular weight is 273.5 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,4,4’-Trichlorodiphenyl ether include a molecular weight of 273.5 g/mol, a density of 1.4±0.1 g/cm3, a boiling point of 326.5±32.0 °C at 760 mmHg, and a flash point of 120.1±25.2 °C.

Scientific Research Applications

Environmental Degradation and Formation of Toxic By-Products

Research has indicated that 2,4,4'-Trichlorodiphenyl ether can undergo degradation processes in aquatic environments, leading to the formation of toxic chlorophenols. Canosa et al. (2005) highlighted the aquatic degradation of triclosan (a structurally similar compound to 2,4,4'-Trichlorodiphenyl ether) and the formation of toxic chlorophenols in the presence of low concentrations of free chlorine, emphasizing the environmental risks associated with its breakdown products (Canosa et al., 2005).

Biodegradation in Soil

Nyholm et al. (2010) investigated the biodegradation kinetics of selected brominated flame retardants, including 2,4,4'-tribromodiphenyl ether, in both aerobic and anaerobic soil conditions. For comparison, the biodegradation of chlorinated compounds, such as 2,4,4'-Trichlorodiphenyl ether, was assessed, providing insights into the environmental persistence and breakdown pathways of these compounds (Nyholm, Lundberg, & Andersson, 2010).

Transformation by Fungi

Hundt et al. (2000) studied the transformation of triclosan by fungi Trametes versicolor and Pycnoporus cinnabarinus, which produced metabolites with lower cytotoxic and microbicidal activity. This research suggests potential bioremediation applications for the removal or detoxification of 2,4,4'-Trichlorodiphenyl ether and similar compounds from contaminated environments (Hundt et al., 2000).

Protection of Hydroxy Function

Otsuka et al. (2018) utilized 4-chlorophenyl ether, a compound related to 2,4,4'-Trichlorodiphenyl ether, as a new protecting group for the hydroxy function in chemical synthesis. This research demonstrates the utility of chlorophenyl ethers in synthetic chemistry, particularly for the protection of sensitive functional groups during complex synthesis processes (Otsuka, Yamamoto, & Fukase, 2018).

Safety and Hazards

Specific safety and hazard information for 2,4,4’-Trichlorodiphenyl ether is not provided in the search results. It is recommended to refer to the appropriate safety data sheets for detailed information.

Future Directions

Future research directions could include further studies on the environmental impact of chlorinated diphenyl ethers and their potential links to hormone-dependent cancers. Additionally, research into the degradation and removal of these compounds from the environment could be beneficial.

Mechanism of Action

Target of Action

It is known to be a broad-spectrum antimicrobial agent present in some personal care products .

Mode of Action

It is known to have some bacteriostatic and fungistatic action .

Biochemical Pathways

Studies have shown that it can undergo phototransformation, leading to the generation of highly toxic dioxins . The roles of excited states and reactive oxygen species in this photochemical transformation are still being investigated .

Pharmacokinetics

Its lipophilicity suggests potential for bioaccumulation in fatty tissues .

Result of Action

It is known to be a pro-oxidant and may be cytotoxic via a number of mechanisms . Uncoupling of oxidative phosphorylation is a prevailing toxicity mechanism .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,4,4’-Trichlorodiphenyl ether. For instance, the presence of Suwannee River natural organic matter (SRNOM) has been shown to affect its phototransformation in artificial estuarine water (AEW) . SRNOM can induce indirect photolysis of the compound, but it also decreases the observed photolytic rate constants due to light screening, static quenching, and dynamic quenching effects .

Q & A

Q1: What are the toxicological effects of 2,4,4'-trichlorodiphenyl ether on aquatic organisms?

A: Research indicates that 2,4,4'-trichlorodiphenyl ether can bioaccumulate in fish. A study on brook trout exposed to various CDEs, including 2,4,4'-trichlorodiphenyl ether, found that the compound was rapidly taken up by the fish and distributed to tissues like blood, liver, adipose tissue, and muscle []. The study also revealed slow depuration rates, meaning the compound persisted in the fish's system for extended periods. This bioaccumulation raises concerns about potential long-term effects on aquatic organisms and the food chain.

Q2: Does the presence of natural organic matter in water affect the photodegradation of 2,4,4'-trichlorodiphenyl ether?

A: Yes, dissolved organic matter (DOM) plays a complex role in the phototransformation of 2,4,4'-trichlorodiphenyl ether in aquatic environments []. While DOM can contribute to indirect photolysis of the compound, it also reduces the overall photolytic rate due to light screening and quenching effects. Interestingly, the presence of DOM was found to increase the yield of dioxins, highly toxic byproducts, during the phototransformation of 2,4,4'-trichlorodiphenyl ether. This highlights the importance of considering DOM dynamics when assessing the environmental fate of such pollutants.

Q3: Can 2,4,4'-trichlorodiphenyl ether be broken down by fungi?

A: Yes, research has shown that certain fungal species can metabolize 2,4,4'-trichlorodiphenyl ether []. For instance, Trametes versicolor was found to transform the compound into several metabolites, including 2-O-(2,4,4′-trichlorodiphenyl ether)-β-d-xylopyranoside, 2-O-(2,4,4′-trichlorodiphenyl ether)-β-d-glucopyranoside, and 2,4-dichlorophenol. This biotransformation potential suggests a possible role for fungal bioremediation in mitigating the environmental impact of 2,4,4'-trichlorodiphenyl ether contamination.

Q4: How does the structure of 2,4,4'-trichlorodiphenyl ether influence its ability to induce xenobiotic metabolism in rats?

A: Studies on rats have shown that the position and degree of chlorination on diphenyl ether molecules significantly influence their ability to induce xenobiotic metabolism []. While 2,4,4'-trichlorodiphenyl ether itself did not show significant induction of enzymes like aryl hydrocarbon hydroxylase (AHH) or changes in EPN detoxification, its isomers with different chlorine substitutions exhibited varying levels of induction. This structure-activity relationship highlights the importance of considering the specific arrangement of chlorine atoms when evaluating the potential biological effects of chlorinated diphenyl ethers.